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Compound of Interest

Compound Name: 8-bromo-cAMP

Cat. No.: B161051

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

8-Bromoadenosine-3',5'-cyclic monophosphate (8-bromo-cAMP) is a widely utilized analog of
the endogenous second messenger, cyclic adenosine monophosphate (CAMP).[1][2] Its utility
in research stems from two key properties: enhanced cell permeability compared to cAMP and
increased resistance to degradation by phosphodiesterases (PDES), the enzymes that normally
hydrolyze cAMP.[1][2][3] These characteristics allow 8-bromo-cAMP to effectively and
persistently elevate intracellular cAMP signaling, making it a reliable tool for activating CAMP-
dependent pathways. Its primary target is Protein Kinase A (PKA), a central enzyme in
numerous cellular processes. This document provides a comprehensive technical overview of
8-bromo-cAMP, including its mechanism of action, quantitative data, experimental protocols,
and applications as a PKA activator.

Chemical and Physical Properties

8-bromo-cAMP is typically supplied as a sodium salt, which is a stable, lyophilized powder. Its
chemical structure features a bromine atom at the 8th position of the adenine ring, which
contributes to its increased lipophilicity and resistance to enzymatic degradation.
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Property Value Reference(s)

8-Bromoadenosine-3',5'-cyclic

UPAC Name monophosphate sodium salt
Synonyms 8-Br-cAMP, 8-Br-Camp
CAS Number 76939-46-3 (for sodium salt)
Molecular Formula C10H10BrNsNaOsP
Molecular Weight 430.08 g/mol

Purity Typically >99% by HPLC
Appearance Solid

Soluble in water (up to 100
Solubility mM) and DMSO (up to 128
mM). Insoluble in Ethanol.

Store at -20°C for long-term

stability (up to 3 years). The
Storage (Solid) Y p. Y )

compound is reported to be

light-sensitive.

Aliguot and store at -20°C (1
) month) or -80°C (1 year) to
Storage (Solutions) )
avoid repeated freeze-thaw

cycles.

Mechanism of Action and Signaling Pathway
The Canonical PKA Signaling Pathway

Protein Kinase A (PKA) is a serine/threonine kinase that acts as a primary effector of CAMP
signaling in eukaryotic cells. In its inactive state, PKA exists as a tetrameric holoenzyme
composed of two regulatory (R) subunits and two catalytic (C) subunits. The R subunits contain
pseudosubstrate sequences that bind to the active sites of the C subunits, keeping them
inhibited.
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The activation cascade is initiated by extracellular signals (e.g., hormones, neurotransmitters)
binding to G-protein-coupled receptors (GPCRSs). This triggers the activation of adenylyl
cyclase, which synthesizes cAMP from ATP. The binding of two cAMP molecules to each R
subunit induces a conformational change, leading to the dissociation of the active C subunits.
These freed C subunits can then phosphorylate a wide array of downstream substrate proteins
in the cytoplasm and nucleus, thereby regulating processes such as gene expression,
metabolism, and cell growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161051#8-bromo-camp-as-a-pka-activator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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